Cas no 35729-54-5 (4-Methyl-2H-pyrimido[2,1-a]isoquinolin-2-one)

• Product Name: 4-Methyl-2H-pyrimido[2,1-a]isoquinolin-2-one
• CAS No: 35729-54-5
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 2107200
• Update Time: 2023-08-03

4-Methyl-2H-pyrimido[2,1-a]isoquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2H-pyrimido[2,1-a]isoquinolin-2-one
• 2H-Pyrimido[2,1-a]isoquinolin-2-one, 4-methyl-
• 4-Methyl-2H-pyrimido[2,1-a]isoquinolin-2-one

• Inchi： 1S/C13H10N2O/c1-9-8-12(16)14-13-11-5-3-2-4-10(11)6-7-15(9)13/h2-8H,1H3
• InChI Key： QBXLSZYMWSRJOQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N2C=CC3C=CC=CC=3C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 420
• Topological Polar Surface Area: 32.7